2-({4-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: imidazo[1,2-a]pyrimidin-2-yl-[4-[4-methyl-5-(pyrrolidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H26N8O/c1-25-17(14-26-8-2-3-9-26)23-24-18(25)15-5-11-27(12-6-15)19(29)16-13-28-10-4-7-21-20(28)22-16/h4,7,10,13,15H,2-3,5-6,8-9,11-12,14H2,1H3
• InChI Key: PQONDCNEXVLCLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)C3=CN4C=CC=NC4=N3)CN5CCCC5
• Molecular Formula: C20H26N8O
• Molecular Weight: 394.5 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidine derivatives, which our compound of interest falls under, often involves novel methods that provide efficient pathways to these structures. For instance, Cu-catalyzed synthesis methods employing ethyl tertiary amines as carbon sources have been developed for 3-formyl imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine under aerobic oxidative conditions, showcasing a broad substrate scope and good functional group tolerance (Rao, Mai, & Song, 2017). Similarly, reactions of 2-aminopyrimidines with chloroacetaldehyde have been utilized to produce imidazo[1,2-c][1,2,3]triazolo[4,5-e]pyrimidines, illustrating facile ring opening and the potential for diverse derivative synthesis (Sugimoto & Matsuura, 1977).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrimidine derivatives is characterized by the presence of a fused imidazo ring to the pyrimidine base, contributing to the compound's unique chemical properties. Crystal structure and Hirshfeld surface analysis of related imidazo[1,2-a]pyridine derivatives have provided insights into the inclination of phenyl rings to the mean planes of imidazole rings, highlighting the structural complexity and potential interactions of these molecules (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyrimidine derivatives participate in a range of chemical reactions, offering a versatile platform for chemical synthesis. For instance, water-mediated hydroamination and silver-catalyzed aminooxygenation have been explored for the synthesis of methylimidazo[1,2-a]pyridines, demonstrating the compound's reactivity and the influence of solvent and catalyst on reaction outcomes (Mohan, Rao, & Adimurthy, 2013).

Physical Properties Analysis

While specific details on the physical properties of "2-({4-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)imidazo[1,2-a]pyrimidine" are not directly available, related imidazo[1,2-a]pyrimidine derivatives often exhibit unique solubility and thermal behaviors indicative of their structural complexity. These properties are crucial for their application in various fields, including materials science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties of imidazo[1,2-a]pyrimidine derivatives, including reactivity, stability, and functional group tolerance, are significantly influenced by their molecular structure. Studies have shown these compounds to engage in diverse reactions, offering broad utility in synthetic chemistry and potential for functionalization (Kelley et al., 1995).